Cas no 860034-09-9 (4-methoxy-2-nitrophenylboronic Acid)

• Product Name: 4-methoxy-2-nitrophenylboronic Acid
• CAS No: 860034-09-9
• MF: C₇H₈BNO₅
• MW: 196.953122138977
• MDL: MFCD09878340
• CID: 718118
• PubChem ID: 44119590
• Update Time: 2025-05-21

4-methoxy-2-nitrophenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (4-Methoxy-2-nitrophenyl)boronic acid
• 4-Methoxy-2-nitrophenylboronic acid
• Boronic acid,B-(4-methoxy-2-nitrophenyl)-
• 4-methoxy-2-nitrobenzene boronic acid
• 860034-09-9
• PFTLRSTZYYFBNF-UHFFFAOYSA-N
• AKOS006343746
• 4-Methoxy-2-nitrobenzeneboronic acid
• (4-Methoxy-2-nitrophenyl)boronicacid
• CS-0176131
• E90300
• DTXSID60657312
• MFCD09878340
• SCHEMBL521975
• BS-25874
• 4-methoxy-2-nitrophenylboronic Acid

• MDL： MFCD09878340
• Inchi： 1S/C7H8BNO5/c1-14-5-2-3-6(8(10)11)7(4-5)9(12)13/h2-4,10-11H,1H3
• InChI Key： PFTLRSTZYYFBNF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(B(O)O)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.05000
• Monoisotopic Mass: 197.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.5A^2

Experimental Properties

• Density: 1.39
• Boiling Point: 417.9°C at 760 mmHg
• Flash Point: 206.5°C
• Refractive Index: 1.559
• PSA: 95.51000
• LogP: -0.19360

4-methoxy-2-nitrophenylboronic Acid Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 4-methoxy-2-nitrophenylboronic Acid

Comprehensive Overview of 4-Methoxy-2-nitrophenylboronic Acid (CAS No. 860034-09-9): Properties, Applications, and Industry Insights

4-Methoxy-2-nitrophenylboronic Acid (CAS No. 860034-09-9) is a specialized boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic acids, which are pivotal in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern synthetic chemistry. Its unique structure, featuring a methoxy group and a nitro substituent, enhances its reactivity and selectivity in forming carbon-carbon bonds, making it invaluable for constructing complex molecular architectures.

The growing demand for 4-Methoxy-2-nitrophenylboronic Acid is driven by its role in developing biologically active compounds and advanced materials. Researchers frequently search for "boronic acid applications in drug discovery" or "nitrophenylboronic acid synthesis," reflecting its relevance in cutting-edge science. Its CAS No. 860034-09-9 is often queried in databases to verify purity and sourcing, underscoring the need for reliable suppliers in the chemical industry.

In pharmaceutical contexts, this compound serves as a key intermediate for designing enzyme inhibitors and receptor modulators. Recent studies highlight its potential in cancer therapeutics, particularly in targeting proteasome pathways. Such applications align with trending searches like "boronic acids in oncology" or "nitrophenyl derivatives for medicinal chemistry," demonstrating its intersection with high-impact research areas.

From a synthetic perspective, the methoxy and nitro functional groups in 4-Methoxy-2-nitrophenylboronic Acid offer tunable electronic properties, enabling precise control over reaction outcomes. This adaptability is critical for industries exploring "green chemistry alternatives" or "sustainable catalytic processes." The compound’s stability under diverse conditions also makes it a candidate for sensor development, particularly in glucose detection systems—a topic gaining traction due to the global focus on diabetes management.

Quality and storage of CAS No. 860034-09-9 are frequently discussed in technical forums. Proper handling involves maintaining anhydrous conditions to preserve its reactivity, a detail often searched alongside terms like "boronic acid storage guidelines." Suppliers emphasizing high-purity grades (>98%) cater to laboratories requiring reproducibility in sensitive reactions, further driving its commercial demand.

In material science, 4-Methoxy-2-nitrophenylboronic Acid contributes to organic electronics and polymeric coatings. Its incorporation into conjugated systems enhances charge transport properties, aligning with searches for "boronic acid-based semiconductors." Innovations in flexible electronics and biodegradable polymers have amplified interest in such derivatives, positioning this compound as a versatile building block.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, its synthesis often involves solvent optimization to minimize waste—a priority for industries adopting circular economy principles. Queries like "eco-friendly boronic acid synthesis" reflect this shift toward sustainable practices.

In summary, 4-Methoxy-2-nitrophenylboronic Acid (CAS No. 860034-09-9) bridges multiple disciplines, from drug development to advanced materials. Its multifaceted applications and alignment with trending research topics ensure its continued prominence in scientific and industrial landscapes. For researchers and manufacturers alike, understanding its properties and potential is essential for leveraging its full capabilities.